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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B612627

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling,
solubilization, and use of the Jagged-1 (188-204) peptide. This peptide fragment corresponds
to amino acids 188-204 of the human Jagged-1 (JAG-1) protein and acts as a Notch agonist,
making it a valuable tool for studying the Notch signaling pathway.[1][2][3] The Notch pathway
is crucial in various biological processes, including cell fate determination, proliferation, and
differentiation, and its dysregulation is implicated in numerous diseases, including cancer.[4][5]

[6]7]

Peptide Specifications

Property Value Reference

H-Cys-Asp-Asp-Tyr-Tyr-Tyr-
Sequence (3-letter) Gly-Phe-Gly-Cys-Asn-Lys- [8][9]
Phe-Cys-Arg-Pro-Arg-OH

Sequence (1-letter) CDDYYYGFGCNKFCRPR [819]
Molecular Weight ~2107.4 g/mol [819]
Appearance Lyophilized white powder [8]
Purity Typically 295% by HPLC [8][10]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b612627?utm_src=pdf-interest
https://www.benchchem.com/product/b612627?utm_src=pdf-body
https://www.medchemexpress.com/jagged-1-188-204.html
https://www.selleckchem.com/peptide/jagged-1-188-204-tfa.html
https://www.medchemexpress.com/jagged-1-188-204-tfa.html
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2014.00254/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3166981/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4673022/
https://www.sb-peptide.com/project/jag-1-scrambled/
https://www.anaspec.com/assets/982ee479-03aa-4c6c-a0c7-f161ca42a8b4/tds-en-as-61298-jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide.pdf
https://www.eurogentec.com/en/catalog/jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide-1-mg~f446b758-b328-4781-a643-44bf17706503
https://www.anaspec.com/assets/982ee479-03aa-4c6c-a0c7-f161ca42a8b4/tds-en-as-61298-jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide.pdf
https://www.eurogentec.com/en/catalog/jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide-1-mg~f446b758-b328-4781-a643-44bf17706503
https://www.anaspec.com/assets/982ee479-03aa-4c6c-a0c7-f161ca42a8b4/tds-en-as-61298-jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide.pdf
https://www.eurogentec.com/en/catalog/jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide-1-mg~f446b758-b328-4781-a643-44bf17706503
https://www.anaspec.com/assets/982ee479-03aa-4c6c-a0c7-f161ca42a8b4/tds-en-as-61298-jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide.pdf
https://www.anaspec.com/assets/982ee479-03aa-4c6c-a0c7-f161ca42a8b4/tds-en-as-61298-jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide.pdf
https://www.genscript.com/peptide/RP20331-Jagged_1_188_204_.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Solubility of Jagged-1 (188-204)

The solubility of the Jagged-1 (188-204) peptide can vary depending on the solvent and the

presence of counter-ions (e.g., TFA). It is crucial to select an appropriate solvent for your

specific experimental needs. The following table summarizes solubility data from various

sources.

Solvent

Recommended
Concentration

Notes

Source(s)

Water (distilled or
higher quality)

0.5-1 mg/mL

Add water directly to
the lyophilized
powder. Gentle
vortexing or brief
sonication can aid
dissolution.[8] Some
studies have prepared
stock solutions up to 5
mM in distilled water.
[11]

[l

H20

50 mg/mL

Ultrasonic treatment

may be necessary.

[12]

Dimethyl sulfoxide
(DMSO0)

Up to 100 mg/mL

Use fresh, high-quality
DMSO as moisture
can reduce solubility.
[2] Some protocols
suggest dissolving the
peptide in DMSO to
make a stock solution
(e.g., 50 mM).[8]

[2][8][13]

Phosphate-Buffered
Saline (PBS)

Working

concentrations

One study dissolved
the peptide in PBS at
500 times the final
treatment

concentration.

[14]
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Note: For in vivo studies, specific formulations may be required. For example, a mixture of
DMSO, PEG300, Tween80, and ddH20 has been described for preparing a working solution.[2]
Always start with a small amount of the peptide to test solubility in your chosen solvent before
dissolving the entire stock.

Experimental Protocols
Reconstitution of Lyophilized Peptide

This protocol describes the general steps for reconstituting the lyophilized Jagged-1 (188-204)
peptide.

Materials:

Jagged-1 (188-204) lyophilized powder

Sterile, high-purity water, DMSO, or other desired solvent

Sterile, low-protein binding microcentrifuge tubes

Pipettors and sterile tips

Vortex mixer

Sonicator (optional)
Procedure:

o Before opening, centrifuge the vial of lyophilized peptide to ensure all the powder is at the
bottom.

o Carefully open the vial.

o Add the desired volume of the appropriate solvent (see Table in Section 2) to the vial to
achieve the target concentration. For example, to make a 1 mg/mL stock solution, add 1 mL
of solvent to 1 mg of peptide.

o Gently vortex the vial to mix.[8] Avoid vigorous shaking, which can cause peptide
degradation.
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« If the peptide does not fully dissolve, a brief sonication may be applied to increase solubility.

[8]

e Once dissolved, the peptide solution is ready for use or for further dilution into experimental
media.

Storage and Handling
Proper storage is critical to maintain the stability and activity of the Jagged-1 (188-204)

peptide.

o Lyophilized Powder: Upon receipt, store the lyophilized powder at -20°C or lower.[8] Some
suppliers recommend storage at -80°C for long-term stability (up to 2 years).[12]

» Reconstituted Peptide:

o Aliquot the reconstituted peptide solution into several sterile, low-protein binding freezer
vials to avoid repeated freeze-thaw cycles.[1][8]

o Store the aliquots at -20°C or lower.[8] For long-term storage, -80°C is recommended,
where it can be stable for up to 6 months.[1]

o When stored at -20°C, the solution is typically stable for about one month.[1]

Signaling Pathways and Experimental Workflow
Canonical Notch Signaling Pathway

Jagged-1 is a transmembrane ligand that binds to Notch receptors on adjacent cells.[4][15]
This interaction initiates a series of proteolytic cleavages of the Notch receptor, ultimately
leading to the release of the Notch intracellular domain (NICD). The NICD then translocates to
the nucleus and acts as a transcriptional co-activator, regulating the expression of target genes
involved in cell fate decisions.
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Caption: Canonical Jagged-1/Notch signaling pathway.

Jagged-1 Reverse Signaling

In addition to canonical signaling, Jagged-1 can also participate in "reverse signaling."[16] This
occurs following proteolytic cleavage of Jagged-1, which releases its intracellular domain
(Jag1-ICD). The Jagl-ICD can then translocate to the nucleus and regulate gene expression,
acting as an oncogene in some contexts.[16]
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Caption: Jagged-1 reverse signaling pathway.

Experimental Workflow for Jagged-1 (188-204) Peptide
Treatment

This diagram outlines a typical workflow for using the Jagged-1 (188-204) peptide in cell
culture experiments.
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Caption: Experimental workflow for Jagged-1 (188-204) peptide treatment.

Applications
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The Jagged-1 (188-204) peptide is a versatile tool for a range of applications in cell biology
and drug discovery, including:

Activation of Notch Signaling: To study the downstream effects of Notch pathway activation
in various cell types.[1][8]

» Cancer Research: To investigate the role of Jagged-1/Notch signaling in tumor growth,
proliferation, and chemoresistance.[4][5]

o Stem Cell Biology: To explore the role of Notch signaling in stem cell maintenance,
differentiation, and regeneration.

o Developmental Biology: To understand the function of Jagged-1 in embryonic development
and tissue morphogenesis.[4]

e Drug Discovery: As a tool for screening and validating potential inhibitors or modulators of
the Notch pathway.

Disclaimer: This document is intended for research use only. The provided protocols are
general guidelines and may require optimization for specific experimental conditions and cell
types. Always refer to the manufacturer's product data sheet for the most specific and up-to-
date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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